6-Iodo-3,4-dihydro-2H-pyrano[3,2-b]pyridine-8-carbaldehyde

• IUPAC Name: 6-iodo-3,4-dihydro-2H-pyrano[3,2-b]pyridine-8-carbaldehyde
• InChI: InChI=1S/C9H8INO2/c10-8-4-6(5-12)9-7(11-8)2-1-3-13-9/h4-5H,1-3H2
• InChI Key: LXUCYTODVKMHCI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=CC(=N2)I)C=O)OC1
• Molecular Formula: C9H8INO2
• DSSTOX Substance ID: DTXSID80679132
• Molecular Weight: 289.07 g/mol
• CAS RN: 1261365-84-7

Description

6-Iodo-3,4-dihydro-2H-pyrano[3,2-b]pyridine-8-carbaldehyde is a chemical compound with the empirical formula C9H8INO2. It has a molecular weight of 289.07. The compound is a solid and its SMILES string is Ic1cc(C=O)c2OCCCc2n1.

Molecular Structure Analysis

The InChI key for this compound is LXUCYTODVKMHCI-UHFFFAOYSA-N. This key can be used to retrieve the compound’s structure from databases that support InChI keys. The SMILES string, Ic1cc(C=O)c2OCCCc2n1, also provides a textual representation of the compound’s structure.

Physical And Chemical Properties Analysis

The compound is a solid. Its empirical formula is C9H8INO2 and it has a molecular weight of 289.07. The compound’s InChI key is LXUCYTODVKMHCI-UHFFFAOYSA-N and its SMILES string is Ic1cc(C=O)c2OCCCc2n1.

Scientific Research Applications

Synthesis and Heterocyclic Compound Development

• Novel Synthesis Techniques : A variety of synthesis techniques for closely related heterocyclic compounds have been developed. For instance, novel synthetic strategies involving one-pot condensation have been employed to synthesize pyrazolo[3,4-b]pyridines and their structural analogues, showcasing methods that might be adaptable for synthesizing compounds like "6-Iodo-3,4-dihydro-2H-pyrano[3,2-b]pyridine-8-carbaldehyde" (Bharate et al., 2008).

• Heterocyclic Chalcones and Dipyrazolopyridines : Research has highlighted the synthesis of heterocyclic chalcones and dipyrazolopyridines from pyrazolo[3,4-b]pyridine derivatives, indicating a broad utility in the development of novel heterocyclic compounds (Quiroga et al., 2010).

Potential Biological Activity

• Inhibitory Activity : Certain pyrazolo[3,4-b]pyridine analogues have shown promising inhibitory activity against TNF-alpha and IL-6, suggesting potential for therapeutic applications. This highlights a possible research direction for exploring the biological activities of related compounds, including "6-Iodo-3,4-dihydro-2H-pyrano[3,2-b]pyridine-8-carbaldehyde" (Bharate et al., 2008).

Methodological Insights

• Eco-Friendly Synthesis : Some studies have focused on eco-friendly synthesis methods for related compounds, such as using ammonium acetate as a green catalyst. This approach could inform sustainable synthesis practices for a wide range of heterocyclic compounds, potentially including "6-Iodo-3,4-dihydro-2H-pyrano[3,2-b]pyridine-8-carbaldehyde" (Osyanin et al., 2020).

Safety and Hazards

The compound has a GHS07 pictogram and the signal word is "Warning". The hazard statements include H319, which indicates that it causes serious eye irritation. The precautionary statements include P305 + P351 + P338, which advise to rinse cautiously with water for several minutes in case of contact with eyes. The compound is classified as Eye Irrit. 2.